![molecular formula C20H22O3S2 B064900 Ethyl 3-(benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate CAS No. 172516-45-9](/img/structure/B64900.png)
Ethyl 3-(benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of related compounds typically involves the reaction of ethyl 2-diazo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate with various reagents to produce fused thiophene derivatives. These reactions can yield compounds with high potential for pharmaceutical uses, indicating a versatile approach to generating structurally complex thiophenes (Mohareb, R., Mohamed, M. H., & Wardakhan, W., 2000).
Molecular Structure Analysis
The molecular structure of similar compounds has been elucidated using various spectroscopic techniques, including IR, NMR, and X-ray diffraction. For example, a new azo-Schiff base related to the target compound was characterized, confirming its planar geometric structure with a slight deviation and intermolecular hydrogen bond formation (Menati et al., 2020).
Chemical Reactions and Properties
Ethyl 3-(benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate can undergo various chemical reactions, leading to the formation of novel heterocyclic compounds. For instance, reactions with ethyl acetoacetate or active methylene compounds can synthesize fused heterocyclic systems, demonstrating the reactivity of thiophene derivatives towards generating pharmacologically relevant molecules (Wardaman, W. W., 2000).
Physical Properties Analysis
The physical properties of these compounds, such as melting points, solubility, and crystalline structure, can be determined through various analytical methods. The study of related compounds' crystal structures has provided insights into their stability, conformation, and potential intermolecular interactions, which are critical for understanding their behavior in different environments and their potential applications (Yeong et al., 2018).
Chemical Properties Analysis
The chemical properties, such as reactivity with nucleophiles, electrophiles, or the ability to undergo photochemical reactions, are essential for the application of these compounds in synthesis and drug design. Studies on related thiophene derivatives have explored their reactivity, providing a foundation for developing new synthetic methodologies and compounds with desired biological activities (Ghorab et al., 1995).
Scientific Research Applications
Pharmaceutical Applications : Some derivatives of Ethyl 2-diazo-4,5,6,7-tetrahydrobenzo[b]thiophene, which is structurally similar to the compound , have shown high potential for pharmaceutical uses (Mohareb, Mohamed, & Wardakhan, 2000).
Antimicrobial and Antioxidant Properties : Compounds like Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and Ethyl 4-aryl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-5-carboxylates have been synthesized and shown to exhibit significant antimicrobial and antioxidant activities (Raghavendra et al., 2016).
Synthesis of Azo-Schiff Bases : A specific azo-Schiff base, "Ethyl 2-((E)-(4-((E)-(4-ethylphenyl)diazenyl)-2hydroxybenzylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate", was synthesized and characterized, indicating potential applications in dye and pigment production (Menati, Mir, & Notash, 2020).
Anticancer Activity : Ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, a related compound, was used to synthesize new heterocycles that displayed potent anticancer activity against colon HCT-116 human cancer cell lines (Abdel-Motaal, Alanzy, & Asem, 2020).
Disperse Dyes for Polyester : Derivatives of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene, closely related to the compound , were used to create azo dyes with good coloration and fastness properties on polyester (Sabnis & Rangnekar, 1989).
Adenosine Receptor Antagonists : A study found that derivatives like Ethyl 3-(benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate showed binding to adenosine receptors as antagonists, indicating potential therapeutic applications (van Rhee et al., 1996).
properties
IUPAC Name |
ethyl 3-benzylsulfanyl-6,6-dimethyl-4-oxo-5,7-dihydro-2-benzothiophene-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22O3S2/c1-4-23-18(22)17-14-10-20(2,3)11-15(21)16(14)19(25-17)24-12-13-8-6-5-7-9-13/h5-9H,4,10-12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFYSUPHMJSFOLU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2CC(CC(=O)C2=C(S1)SCC3=CC=CC=C3)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22O3S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00381104 | |
Record name | ethyl 3-(benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00381104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
374.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
172516-45-9 | |
Record name | ethyl 3-(benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00381104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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